1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane
Overview
Description
1,1-Dimethyl-3-(prop-2-yn-1-yl)cyclohexane, also known as prop-2-yn-1-ylcyclohexane, is a cyclic hydrocarbon compound belonging to the family of cycloalkanes. It is a colorless liquid that is insoluble in water and has a boiling point of 113.2°C. It is a widely used organic compound in both industrial and research settings, and has a variety of applications in the fields of organic chemistry and biochemistry. In
Scientific Research Applications
Prop-2-yn-1-ylcyclohexane has a variety of applications in scientific research. It is commonly used as a solvent in organic synthesis, as it is both non-toxic and non-flammable. It is also used as a starting material for the synthesis of other compounds, such as pharmaceuticals, dyes, and fragrances. In addition, it can be used as a reagent in the synthesis of polymers and other materials.
Mechanism of Action
Prop-2-yn-1-ylcyclohexane is a hydrocarbon, and its mechanism of action is largely determined by its structure. It is composed of a cyclohexane ring with a 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexaneyl group attached to it. This group is reactive and can be used to form various compounds. In addition, the cyclohexane ring is planar and can interact with other molecules through van der Waals forces.
Biochemical and Physiological Effects
Prop-2-yn-1-ylcyclohexane is not known to have any direct biochemical or physiological effects on humans. However, it can be used as a starting material for the synthesis of other compounds, some of which may have biological activity. In addition, it can be used as a solvent for various reactions, and the vapors of some of these solvents can be toxic if inhaled in large quantities.
Advantages and Limitations for Lab Experiments
Prop-2-yn-1-ylcyclohexane has a number of advantages when used in laboratory experiments. It is non-toxic and non-flammable, making it safe to use in a laboratory setting. In addition, it is relatively inexpensive and can be stored for long periods of time without degradation. However, it is not soluble in water, which can limit its use in some reactions.
Future Directions
Prop-2-yn-1-ylcyclohexane has a wide range of potential future applications. It can be used as a starting material for the synthesis of other compounds, such as pharmaceuticals, dyes, fragrances, and polymers. In addition, it can be used as a solvent for various reactions, and its reactivity can be exploited to create new materials. Finally, its structure can be used to study the interactions between molecules and to develop new drugs and other compounds.
Synthesis Methods
Prop-2-yn-1-ylcyclohexane can be synthesized through a variety of methods. One of the most common methods used is the Wittig reaction, which involves the reaction of an aldehyde or ketone with a phosphonium salt in the presence of a base. This reaction results in the formation of an alkene, which can then be hydrogenated to form the desired cyclohexane. Other methods used for the synthesis of 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexaneylcyclohexane include the Grignard reaction and the use of cyclohexanone as a starting material.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane involves the alkylation of cyclohexanone with propargyl bromide followed by reduction with sodium borohydride and subsequent hydrogenation with palladium on carbon.", "Starting Materials": [ "Cyclohexanone", "Propargyl bromide", "Sodium borohydride", "Palladium on carbon", "Methanol", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve cyclohexanone in methanol and add sodium hydroxide. Stir the mixture and slowly add propargyl bromide. Heat the mixture under reflux for several hours.", "Step 2: Cool the mixture and extract the product with diethyl ether. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the product in methanol and add sodium borohydride. Stir the mixture for several hours at room temperature.", "Step 4: Add hydrochloric acid to the mixture to quench the reaction. Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Step 5: Dissolve the product in methanol and add palladium on carbon. Hydrogenate the mixture under atmospheric pressure for several hours.", "Step 6: Filter the mixture to remove the catalyst and evaporate the solvent under reduced pressure to obtain 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane as a colorless liquid." ] } | |
CAS RN |
2229212-42-2 |
Product Name |
1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane |
Molecular Formula |
C11H18 |
Molecular Weight |
150.3 |
Purity |
95 |
Origin of Product |
United States |
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